13-hydroxy-10,16-bis(2,4,6-trimethylphenyl)-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide

• IUPAC Name: 13-hydroxy-10,16-bis(2,4,6-trimethylphenyl)-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• InChI: InChI=1S/C38H33O4P/c1-21-15-23(3)33(24(4)16-21)31-19-27-11-7-9-13-29(27)35-36-30-14-10-8-12-28(30)20-32(34-25(5)17-22(2)18-26(34)6)38(36)42-43(39,40)41-37(31)35/h7-20H,1-6H3,(H,39,40)
• InChI Key: BEHLZZISBCRGSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=CC3=CC=CC=C3C4=C2OP(=O)(OC5=C4C6=CC=CC=C6C=C5C7=C(C=C(C=C7C)C)C)O)C
• Molecular Formula: C38H33O4P
• Molecular Weight: 584.6 g/mol
• CAS No.: 695162-87-9, 878111-18-3

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of tertiary phosphines as effective organic catalysts/reagents to promote various modern organic transformations. For example, four isostructural Ca-, Sr- and Zn-based CMOFs were prepared from enantiopure phosphono-carboxylate ligands of 1,1′-biphenol that are functionalized with 2,4,6-trimethyl- and 2,4,6-trifluoro-phenyl groups at the 3,3’-position.

Scientific Research Applications

Synthetic Chemistry Applications

This compound plays a crucial role in synthetic chemistry, particularly in the synthesis of complex molecules. It has been utilized as an intermediate in the preparation of bidentate Lewis acids through reactions that proceed via an SRN1 mechanism, indicating its importance in the synthesis of organometallic compounds (Chopa, Lockhart, & Silbestri, 2002). Additionally, it acts as a chiral Brønsted acid catalyst in various C-C bond formation reactions, highlighting its utility in asymmetric synthesis (Moteki, Shirakawa, & Maruoka, 2011).

Material Science and Photophysics

In material science, derivatives of this compound have been studied for their unique luminescent properties. Specifically, binaphthyl luminophores with triphenylsilyl groups have demonstrated the ability to emit circularly polarized luminescence (CPL) in the near-UV region, which can be manipulated by the introduction of bulky side groups (Sato, Tajima, Ueno, Harada, Fujiki, & Imai, 2016). This property is significant for the development of new materials for optoelectronic applications.

Catalysis

In the realm of catalysis, this compound and its derivatives have been employed as catalysts or ligands in asymmetric allylation reactions, facilitating the creation of structurally diverse and complex molecules. For instance, it catalyzes the asymmetric allylation of aldehydes with organozinc compounds, producing precursors to lignan natural products with high stereoselectivity (Hartmann, Lazzarotto, Pletz, Tanda, Neu, Goessler, Kroutil, Boese, & Fuchs, 2020).

Circularly Polarized Luminescence (CPL)

Further studies have explored the circularly polarized luminescence (CPL) and circular dichroism (CD) characteristics of its derivatives, contributing to our understanding of chiral photophysics and the development of chiral optoelectronic devices (Amako, Kimoto, Tajima, Fujiki, & Imai, 2013).

Mechanism of Action

Phosphine-centered radical species, generated from various tertiary phosphines via phosphine–oxidant charge transfer processes, photoredox catalysis, and electrochemical oxidations, can give rise to many unprecedented activation modes and reactions.

Future Directions

The use of deep eutectic solvents for promoting organic reactions has been well established among the scientific community. In recent years, various examples of biocatalyzed processes have been reported, making use of eutectic mixtures as reaction media, as an improvement in terms of selectivity and sustainability. This could be a potential future direction for the study of similar compounds.